![molecular formula C28H24N2O4S B2892866 4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-N-(2-phenoxyphenyl)benzamide CAS No. 327971-78-8](/img/structure/B2892866.png)
4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-N-(2-phenoxyphenyl)benzamide
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Description
4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-N-(2-phenoxyphenyl)benzamide is a useful research compound. Its molecular formula is C28H24N2O4S and its molecular weight is 484.57. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
- Visible Light-Promoted Synthesis : Xu Liu et al. (2016) reported the synthesis of heterocyclic derivatives, including those related to dihydroisoquinolin, through a visible-light-promoted reaction. These derivatives could be converted into hydroxy-dihydroisoquinolinone derivatives by reduction (Liu et al., 2016).
- Tetrahydro[1,3]oxazinothieno[2,3-c]isoquinoline Derivatives : R. Zaki et al. (2017) synthesized and characterized new derivatives of tetrahydro[1,3]oxazinothieno[2,3-c]isoquinolinone. These molecules were fully characterized and are expected to be investigated for their pharmacological activities in the future (Zaki, Radwan, & El-Dean, 2017).
Potential Anticancer Applications
- Novel PI3K Inhibitors : Teng Shao et al. (2014) proposed sulfonamino-benzamides as novel structures for PI3K inhibitors and anticancer agents. Their study evaluated the antiproliferative activities of these compounds against various cancer cell lines (Shao et al., 2014).
- Cytotoxic Activity Against Cancer Cell Lines : P. Ravichandiran et al. (2019) synthesized new phenylaminosulfanyl-1,4‐naphthoquinone derivatives, demonstrating potent cytotoxic activity against human cancer cell lines A549, HeLa, and MCF‐7 (Ravichandiran et al., 2019).
Other Applications
- Soluble Polymides Synthesis : Y. Imai et al. (1984) synthesized novel polyimides from diamines and aromatic tetracarboxylic dianhydrides. These polyimides are highly thermally stable and can form transparent, tough, and flexible films (Imai, Maldar, & Kakimoto, 1984).
- Sulfonation of Hydroxyquinoline and Isoquinoline : L. D. Smirnov et al. (1972) investigated the sulfonation of hydroxyquinoline and isoquinoline, which resulted in the synthesis of dihydroxyquinoline and dihydroxyisoquinoline derivatives (Smirnov, Andronova, Lezina, & Dyumaev, 1972).
Properties
IUPAC Name |
4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)-N-(2-phenoxyphenyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H24N2O4S/c31-28(29-26-12-6-7-13-27(26)34-24-10-2-1-3-11-24)22-14-16-25(17-15-22)35(32,33)30-19-18-21-8-4-5-9-23(21)20-30/h1-17H,18-20H2,(H,29,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MLBULISSMFCOGM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC2=CC=CC=C21)S(=O)(=O)C3=CC=C(C=C3)C(=O)NC4=CC=CC=C4OC5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H24N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
484.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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